Cas no 7391-67-5 (1,5-dimethylbarbituric acid)

• Product name: 1,5-dimethylbarbituric acid
• CAS No: 7391-67-5
• MF: C₆H₈N₂O₃
• MW: C6H8N2O3
• CID: 862940
• PubChem ID: 151461

1,5-dimethylbarbituric acid Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethylbarbituric acid
• 2,4,6(1H,3H,5H)-pyrimidinetrione, 1,5-dimethyl-
• 1,5-dimethyl-1,3-diazinane-2,4,6-trione
• DTXSID00995068
• 7391-67-5
• 1,5-Dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• DABBHRQKJNIVFT-UHFFFAOYSA-N
• 6-Hydroxy-3,5-dimethylpyrimidine-2,4(3H,5H)-dione
• SCHEMBL8986116
• SCHEMBL1263088
• 1,5-Dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione #

• Inchi： InChI=1S/C6H8N2O3/c1-3-4(9)7-6(11)8(2)5(3)10/h3H,1-2H3,(H,7,9,11)
• InChI Key： DABBHRQKJNIVFT-UHFFFAOYSA-N
• SMILES： CC1C(=O)NC(=O)N(C1=O)C

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų
• XLogP3: -0.2

Experimental Properties

• PSA: 66.48